1-(Azepan-1-yl)-3-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propan-1-one

• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol
• IUPAC Name: 1-(azepan-1-yl)-3-[[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]propan-1-one
• InChI: InChI=1S/C18H23N3O2S/c1-14-7-6-8-15(13-14)17-19-20-18(23-17)24-12-9-16(22)21-10-4-2-3-5-11-21/h6-8,13H,2-5,9-12H2,1H3
• InChI Key: ZCFXSXOLRXQSQJ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C(O2)SCCC(=O)N3CCCCCC3
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(O2)SCCC(=O)N3CCCCCC3

Description

1-(Azepan-1-yl)-3-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propan-1-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as AMOPP and is a member of the oxadiazole family of compounds.

Scientific Research Applications

AMOPP has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, AMOPP has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In biochemistry, AMOPP has been used as a tool to study the structure and function of proteins. In pharmacology, AMOPP has been studied for its potential as a therapeutic agent for the treatment of neurological disorders.

Mechanism of Action

The mechanism of action of AMOPP is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. AMOPP has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, AMOPP has been shown to modulate the activity of certain receptors, such as the NMDA receptor, which is involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
AMOPP has been shown to have various biochemical and physiological effects in cells and organisms. In cells, AMOPP has been shown to modulate the expression of certain genes and proteins, which can affect various cellular processes, such as cell proliferation and differentiation. In organisms, AMOPP has been shown to have effects on behavior, such as improving memory and learning.

Advantages and Limitations for Lab Experiments

One of the advantages of using AMOPP in lab experiments is its high potency and selectivity. This allows researchers to study the effects of AMOPP on specific targets in cells and organisms. Additionally, AMOPP has good solubility in water, which makes it easy to use in various experimental settings. One of the limitations of using AMOPP in lab experiments is its potential toxicity. AMOPP has been shown to have toxic effects on cells and organisms at high concentrations, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on AMOPP. One area of research is the development of new derivatives of AMOPP with improved potency and selectivity. Another area of research is the investigation of the potential therapeutic applications of AMOPP in various diseases, such as cancer and neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of AMOPP and its effects on cells and organisms.

Synthesis Methods

The synthesis of AMOPP involves a multi-step process that includes the reaction of 3-methylphenyl-5-mercapto-1,2,4-oxadiazole with 6-bromohexan-1-one in the presence of potassium carbonate. This is followed by the reaction of the intermediate product with azepane in the presence of sodium hydride. The final product is obtained after purification using column chromatography.